Cas no 26638-66-4 (rac 3,11-Dichloro-6,11-dihydro-6-methyl-dibenzoc,f1,2thiazepine 5,5-Dioxide)

• Product Name: rac 3,11-Dichloro-6,11-dihydro-6-methyl-dibenzoc,f1,2thiazepine 5,5-Dioxide
• CAS No: 26638-66-4
• MF: C₁₄H₁₁Cl₂NO₂S
• MW: 328.213640451431
• MDL: MFCD09029354
• CID: 52985
• PubChem ID: 13938203
• Update Time: 2025-06-28

rac 3,11-Dichloro-6,11-dihydro-6-methyl-dibenzoc,f1,2thiazepine 5,5-Dioxide Chemical and Physical Properties

Names and Identifiers

• 3,11-Dichloro-6,11-dihydro-6-methyl-5,5-dioxodibenzo[c,f][1,2]thiazepine
• rac 3,11-Dichloro-6,11-dihydro-6-methyl-dibenzo[c,f][1,2]thiazepine 5,5-Dioxide
• 3,11-DICHLORO-6,11-DIHYDRO-5,5-DIOXO-11-HYDROXY-6-METHYLDIBENZO[C.F][1,2]THIAZEPINE
• 3,11-Dichloro-6,11-dihydro-6-methyldibenzo(c,f)(1,2)thiazepine 5,5-dioxide
• 3,11-Dichloro-6,11-dihydro-6-methyldibenzo[c,f][1,2]thiazepine 5,5-dioxide
• 3,11-dichloro-6-methyl-11H-benzo[c][2,1]benzothiazepine 5,5-dioxide
• Dibenzo[c,f][1,2]thiazepine, 3,11-dichloro-6,11-dihydro-6-methyl-,5,5-dioxide
• 2-Decene-1,2,10-tricarboxylic acid,2,10-dimethyl ester
• 3,11-di
• 3,11-dicarbomethoxy-hendec-3-enoic acid
• 3,11-Dicarbomethoxyundec-3-enoic acid
• 3,11-Dichloro-6-methyl-6,11-dihydrodibenzo[c,f][1,2]thiazepine 5,5-dioxide
• 5,8-dichloro-10,10-dioxo-11-methyl-5,11-dihydrodibenzo<c,f><1,2>thiazepine
• 5,8-Dichloro-11-methyldibenzo[c,f]thiazepine 10,10-dioxide
• 3 pound not11-Dichloro-6-methyl-6 pound not11-dihydrodibenzo[c pound notf][1 pound not2]thiazepine 5 pound not5-dioxide
• AC-323
• 3,11-Dichloro-6-methyl-6,11-dihydro-5H-5lambda~6~-dibenzo[c,f][1,2]thiazepine-5,5-dione
• 3,11-dichloro-6-methyl-11H-benzo[c][2,1]benzothiazepine 5,5-dioxide;3,11-Dichloro-6-methyl-6,11-dihydrodibenzo[c,f][1,2]thiazepine 5,5-Dioxide
• C14H11Cl2NO2S
• FT-0655286
• Tianeptine Thiazepinyl Chloride Impurity
• SCHEMBL6939270
• 3,11-Dichloro-6-methyl-6,11-dihydrodibenzo[c,f][1,2]thiazepine 5,5-dioxide, 95%
• FHICZIHQHGRZLE-UHFFFAOYSA-N
• AM20040056
• 3,11-Dichloro-6-methyl-6,11-dihydrodibenzo[c,f][1,2]thiazepine5,5-dioxide
• BCP30700
• Q-100335
• 26638-66-4
• NS00050036
• A818541
• DTXSID10949471
• AS-33020
• EINECS 247-866-8
• Dibenzo[c,f][1,2]thiazepine,3,11-dichloro-6,11-dihydro-6-methyl-,5,5-dioxide
• 3,11-dichloro-6,11-dihydro-6-methyldibenzo[c,f][1,2]thiazepine5,5-dioxide
• CS-D1747
• AKOS015889330
• 5,8-Dichloro-11-methyldibenzo[c,f]thiazepine 10,10-dioxide; 3,11-Dichloro-6,11-dihydro-6-methyl-5,5-dioxodibenzo[c,f][1,2]thiazepine
• rac 3,11-Dichloro-6,11-dihydro-6-methyl-dibenzoc,f1,2thiazepine 5,5-Dioxide

• MDL： MFCD09029354
• Inchi： 1S/C14H11Cl2NO2S/c1-17-12-5-3-2-4-10(12)14(16)11-7-6-9(15)8-13(11)20(17,18)19/h2-8,14H,1H3
• InChI Key： FHICZIHQHGRZLE-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2N(C)S(C2C=C(C=CC1=2)Cl)(=O)=O

Computed Properties

• Exact Mass: 326.98900
• Monoisotopic Mass: 326.9887552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Color/Form: White to yellowish crystalline powder
• Density: 1.54
• Melting Point: No data available
• Boiling Point: 445.3℃ at 760 mmHg
• Flash Point: 223.1°C
• Refractive Index: 1.686
• PSA: 45.76000
• LogP: 4.95250
• Vapor Pressure: No data available

rac 3,11-Dichloro-6,11-dihydro-6-methyl-dibenzoc,f1,2thiazepine 5,5-Dioxide Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%) H335 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H315 (100%) H319 (100%) H335 (100%)
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on rac 3,11-Dichloro-6,11-dihydro-6-methyl-dibenzoc,f1,2thiazepine 5,5-Dioxide

Chemical Profile of Rac 3,11-Dichloro-6,11-dihydro-6-methyl-dibenzoc[f1,2]thiazepine 5,5-Dioxide (CAS No. 26638-66-4)

Rac 3,11-Dichloro-6,11-dihydro-6-methyl-dibenzoc[f1,2]thiazepine 5,5-Dioxide, identified by its CAS number 26638-66-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule belongs to the dibenzocyclofuran-thiazepine class, a structural framework known for its potential biological activity. The presence of chlorine atoms at the 3 and 11 positions, along with the specific substitution pattern on the thiazepine ring system, contributes to its unique chemical and pharmacological properties.

The synthesis of Rac 3,11-Dichloro-6,11-dihydro-6-methyl-dibenzoc[f1,2]thiazepine 5,5-Dioxide involves multi-step organic transformations that highlight the complexity and precision required in medicinal chemistry. The introduction of chlorine atoms at strategic positions enhances the molecule's lipophilicity and reactivity, making it a valuable scaffold for further derivatization. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its exploration in drug discovery programs.

One of the most compelling aspects of Rac 3,11-Dichloro-6,11-dihydro-6-methyl-dibenzoc[f1,2]thiazepine 5,5-Dioxide is its potential as a pharmacological agent. Studies have indicated that molecules within this class exhibit a range of biological activities, including antipsychotic, anticonvulsant, and anxiolytic effects. The specific substitution pattern in Rac 3,11-Dichloro-6,11-dihydro-6-methyl-dibenzoc[f1,2]thiazepine 5,5-Dioxide is thought to modulate these effects by influencing receptor binding affinity and intracellular signaling pathways.

In recent years, there has been growing interest in the development of novel therapeutics targeting central nervous system disorders. Rac 3,11-Dichloro-6,11-dihydro-6-methyl-dibenzoc[f1,2]thiazepine 5,5-Dioxide has emerged as a promising candidate due to its structural similarity to established drugs that have shown efficacy in clinical trials. Preclinical studies have demonstrated its ability to interact with key neurotransmitter systems involved in mood regulation and cognitive function. These findings have prompted further investigation into its potential as a therapeutic agent.

The pharmacokinetic profile of Rac 3,11-Dichloro-6,11-dihydro-6-methyl-dibenzoc[f1,2]thiazepine 5,5-Dioxide is another critical factor in its evaluation as a drug candidate. Research has indicated that this compound exhibits moderate solubility in both aqueous and lipid environments, suggesting potential for oral administration and distribution throughout the central nervous system. Additionally, preliminary data suggest a favorable metabolic stability profile, which is essential for maintaining therapeutic efficacy over time.

One of the most exciting developments in the study of Rac 3,11-Dichloro-6,11-dihydro-6-methyl-dibenzoc[f1,2]thiazepine 5,5-Dioxide is its potential role in combination therapies. Emerging evidence suggests that combining this compound with other pharmacological agents may enhance therapeutic outcomes while minimizing side effects. This approach aligns with current trends in drug development aimed at optimizing treatment regimens for complex neurological disorders. Further research is needed to fully elucidate the mechanisms underlying these synergistic effects.

The future of Rac 3,11-Dichloro-6,11-dihydro-6-methyl-dibenzoc[f1,2]thiazepine 5,5-Dioxide lies in its continued exploration as a lead compound for novel therapeutics. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery process by identifying new derivatives with improved pharmacological properties. Collaborative efforts between academic researchers and industry scientists will be crucial in translating these findings into tangible clinical benefits for patients suffering from neurological and psychiatric conditions.

In conclusion,Rac 3，11-Dichloro -6，11 -dihydro -6 -methyl -dibenzo [f1，2 ] thiaze pine -5，5 -dioxide (CAS No。26638 -66 -4) represents a significant advancement in pharmaceutical chemistry。 Its unique structural features，potential biological activities，and favorable pharmacokinetic properties make it a promising candidate for further development。 As research continues to uncover new insights into its mechanisms of action，this compound holds great promise for improving treatments for central nervous system disorders。 The collaborative efforts of researchers worldwide will be essential in realizing this potential and bringing new therapies to patients who need them most。